Cas no 141137-59-9 (Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI))

Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI) structure
141137-59-9 structure
Product Name:Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI)
CAS No:141137-59-9
MF:C28H35N3O6
MW:509.594007730484
CID:171727
PubChem ID:192305
Update Time:2025-04-19

Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI)
    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',
    • Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R
    • 1',9-Dihydroxy-1',4,4,8',8',11'-hexamethyl-4'-oxo-2',3',4',5',8'a,9'-hexahydro-1'H,4H,6'H,8'H-spiro[1,4-dioxepino[2,3-g]indole-8,7'-[5a,9a](epiminomethano)[4lambda~5~]cyclopenta[f]indolizin]-10'-one
    • 141137-59-9
    • DTXSID80931000
    • (6'R,8R,9'S)-6'-Hydroxy-4,4,6',10',10',13'-hexamethyl-3'-oxidospiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-13-aza-3-azoniatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
    • VM-55596
    • VM 55596
    • Paraherquamide, 31-oxide
    • Inchi: 1S/C28H35N3O6/c1-23(2)10-12-36-20-17(37-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31(35)11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)/t18-,25+,26?,27+,28?,31?/m0/s1
    • InChI Key: IFVZXHLMGGKUOX-HDSFRLTNSA-N
    • SMILES: [O-][N+]12CC[C@](C)(C31C(N(C)C1(C[C@@]4(C(NC5C6=C(C=CC4=5)OC(C)(C)C=CO6)=O)C(C)(C)[C@@H]1C3)C2)=O)O

Computed Properties

  • Exact Mass: 509.25258584g/mol
  • Monoisotopic Mass: 509.25258584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 0
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 106Ų

Spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7'(8'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizine]-9,10'(10H)-dione,2',3',8'a,9'-tetrahydro-1'-hydroxy-1',4,4,8',8',11'-hexamethyl-, 4'-oxide,(1'R,5'aS,7'R,8'aS,9'aR)- (9CI) Related Literature

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